Cas no 1089115-04-7 (Aripiprazole-d8 (Butyl-d8))
Aripiprazole-d8 (Butyl-d8) structure
Product Name:Aripiprazole-d8 (Butyl-d8)
CAS No:1089115-04-7
MF:C23H19D8N3O2Cl2
MW:456.435
CID:894145
PubChem ID:329770633
Update Time:2024-11-03
Aripiprazole-d8 (Butyl-d8) Chemical and Physical Properties
Names and Identifiers
-
- Aripiprazole-d8 (Butyl-d8)
- 7-[1,1,2,2,3,3,4,4-octadeuterio-4-[4-(2,3-dichlorophenyl)piperazin-1-yl]butoxy]-3,4-dihydro-1H-quinolin-2-one
- Aripiprazole D8
- Aripiprazole-d8 solution
- [2H8]-Aripiprazole
- 7-[4-(4-(2,3-dichlorophenyl)piperazin-1-yl)butoxy-d8]-3,4-dihydro-2(1H)-quinolinone
- 7-[4-[4-(2,3-Dichlorophenyl)-1-piperazinyl]butoxy-d8]-3,4-dihydro-2(1H)-quinolinone
- Abilify-d8
- Abilitat-d8
- CTK8F7826
- FT-0662279
- OPC 14597-d8
- OPC 31-d8
- HY-14546S1
- Aripiprazole-D8 0.1 mg/ml in Acetonitrile
- SCHEMBL3222244
- CS-0019793
- AS-6004
- F90503
- 2(1H)-Quinolinone, 7-[4-[4-(2,3-dichlorophenyl)-1-piperazinyl]butoxy-1,1,2,2,3,3,4,4-d8]-3,4-dihydro-; Aripiprazole-(butoxy-D8)
- DTXSID70648852
- 1089115-04-7
- Aripiprazole (1,1,2,2,3,3,4,4-d8)
- J-002204
- 7-({4-[4-(2,3-Dichlorophenyl)piperazin-1-yl](~2~H_8_)butyl}oxy)-3,4-dihydroquinolin-2(1H)-one
- AKOS030241036
-
- MDL: MFCD08460937
- Inchi: InChI=1S/C23H27Cl2N3O2/c24-19-4-3-5-21(23(19)25)28-13-11-27(12-14-28)10-1-2-15-30-18-8-6-17-7-9-22(29)26-20(17)16-18/h3-6,8,16H,1-2,7,9-15H2,(H,26,29)/i1D2,2D2,10D2,15D2
- InChI Key: CEUORZQYGODEFX-BQLKVSHCSA-N
- SMILES: [2H]C(C([2H])(C([2H])(OC1=CC2=C(CCC(N2)=O)C=C1)[2H])[2H])(C([2H])(N3CCN(C4=CC=CC(Cl)=C4Cl)CC3)[2H])[2H]
Computed Properties
- Exact Mass: 455.1982465g/mol
- Monoisotopic Mass: 455.1982465g/mol
- Isotope Atom Count: 8
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 7
- Complexity: 559
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- Melting Point: 137-139°C
- Flash Point: Fahrenheit: 35.6 ° f
Celsius: 2 ° c - Color/Form: 100 μg/mL in acetonitrile
Aripiprazole-d8 (Butyl-d8) Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H225-H302 + H332-H319
- Warning Statement: P210-P305 + P351 + P338
- Hazardous Material transportation number:UN 1648 3 / PGII
- WGK Germany:2
- Hazard Category Code: 11-20/21/22-36
- Safety Instruction: 16-36/37
-
Hazardous Material Identification:
- Storage Condition:−20°C
Aripiprazole-d8 (Butyl-d8) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A131704-1mg |
Aripiprazole-d8 (Butyl-d8) |
1089115-04-7 | 98 atom % D,CP:≥98% | 1mg |
¥1656.90 | 2023-09-04 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R031009-1mg |
Aripiprazole-d8 (Butyl-d8) |
1089115-04-7 | 98% | 1mg |
¥1622 | 2024-05-26 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R031009-5mg |
Aripiprazole-d8 (Butyl-d8) |
1089115-04-7 | 98% | 5mg |
¥6594 | 2024-05-26 | |
| ChemScence | CS-0019793-10mg |
Aripiprazole 1,1,2,2,3,3,4,4-d8 |
1089115-04-7 | 10mg |
$0.0 | 2022-04-28 | ||
| ChemScence | CS-0019793-1mg |
Aripiprazole 1,1,2,2,3,3,4,4-d8 |
1089115-04-7 | 1mg |
$0.0 | 2022-04-28 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A888378-1mg |
Aripiprazole-d8 |
1089115-04-7 | 98% | 1mg |
¥1,919.00 | 2022-09-29 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A888378-5mg |
Aripiprazole-d8 |
1089115-04-7 | 98% | 5mg |
¥7,800.00 | 2022-09-29 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | A-081-1ML |
Aripiprazole-d8 (Butyl-d8) |
1089115-04-7 | 1ml |
¥2846.87 | 2023-05-01 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | A-081-1ML |
Aripiprazole-d8 (Butyl-d8) |
1089115-04-7 | 100 μg/mL in acetonitrile, ampule of 1 mL, certified reference material, Cerilliant | 1ML |
2324.44 | 2021-05-13 | |
| TRC | A771003-1mg |
Aripiprazole-d8 (Butyl-d8) |
1089115-04-7 | 1mg |
$ 187.00 | 2023-04-19 |
Aripiprazole-d8 (Butyl-d8) Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
1089115-04-7 (Aripiprazole-d8 (Butyl-d8)) Related Products
- 80834-64-6(2(1H)-Quinolinone,3,4-dihydro-6-[3-[4-(2-methoxyphenyl)-1-piperazinyl]propyl]-)
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- 103997-59-7(2(1H)-Quinolinone,6-[3-[4-(2-ethoxyphenyl)-1-piperazinyl]propoxy]-3,4-dihydro-)
- 882880-12-8(1,4-Bis3,4-dihydro-2(1H)-quinolinon-7-oxybutane)
- 889443-20-3(3,4-Dihydro-7-(4-hydroxybutoxy)-2(1H)-quinolinone)
- 58899-25-5(Butanoic acid, 4-[(1,2,3,4-tetrahydro-1-methyl-2-oxo-6-quinolinyl)oxy]-)
- 58899-27-7(3,4-Dihydro-7-(3’carboxy)propoxy-2(1H)-quinolinone)
- 1346599-01-6(1,4-Bis3,4-dihydro-2(1H)-quinolinon-7-oxybutane-d8)
- 80834-63-5(2(1H)-Quinolinone,6-[3-[4-(2-ethoxyphenyl)-1-piperazinyl]propyl]-3,4-dihydro-)
- 496059-75-7(1-Piperidineacetamide,4-(4-methylphenoxy)-N-(1,2,3,4-tetrahydro-2-oxo-6-quinolinyl)-)
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